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Abstract
Iron bisglycinate chelate, a highly bioavailable form of iron, is of significant interest in the

pharmaceutical and nutraceutical industries for its enhanced absorption and reduced

gastrointestinal side effects compared to traditional iron salts.[1] This technical guide provides

an in-depth examination of the molecular structure of iron bisglycinate chelate. It synthesizes

available data on its coordination chemistry, molecular weight, and stability. This document also

outlines detailed experimental protocols for its synthesis and characterization by Fourier-

transform infrared (FTIR) spectroscopy, ultraviolet-visible (UV-Vis) spectrophotometry, and X-

ray diffraction (XRD), and presents quantitative data in structured tables. Visualizations of the

chelation process and molecular structure are provided using Graphviz diagrams to facilitate a

deeper understanding of this important compound.

Introduction
Iron bisglycinate chelate is a coordination complex consisting of one ferrous ion (Fe²⁺)

covalently bonded to the carboxyl oxygen and coordinately bonded to the amino nitrogen of

two glycine molecules.[1][2] This chelation process results in the formation of two stable five-

membered heterocyclic rings, which protect the iron atom from interactions with dietary

inhibitors and the acidic environment of the stomach, thereby enhancing its bioavailability.[3][4]

The low molecular weight of approximately 204 g/mol further contributes to its efficient
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absorption.[3] This guide delves into the specific structural characteristics of iron bisglycinate

chelate, supported by experimental data and methodologies.

Molecular Structure and Properties
The fundamental chemical and physical properties of iron bisglycinate chelate are summarized

in Table 1. The chelate structure is key to its enhanced nutritional functionality.

Table 1: Physicochemical Properties of Iron Bisglycinate Chelate

Property Value Reference(s)

Chemical Formula C₄H₈FeN₂O₄ [2]

Molecular Weight 203.96 g/mol [2]

Appearance Light to dark greenish powder [2]

Solubility Slightly soluble in water [5]

Stability Constant (log K) ~7.5 at pH 7 [6]

Chelation and Coordination Chemistry
The formation of iron bisglycinate involves the reaction of a ferrous ion with two glycine

molecules. Each glycine molecule acts as a bidentate ligand, donating electrons from both the

carboxylate oxygen and the amino nitrogen to the central iron atom. This results in a neutral,

stable complex with two heterocyclic rings.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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